Cas no 191483-49-5 (3-(chlorosulfonyl)-5-methylbenzoic acid)

• Product Name: 3-(chlorosulfonyl)-5-methylbenzoic acid
• CAS No: 191483-49-5
• MF: C₈H₇ClO₄S
• MW: 234.656780481339
• CID: 3853946
• PubChem ID: 3801090
• Update Time: 2025-04-22

3-(chlorosulfonyl)-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(chlorosulfonyl)-5-methyl-
• 3-(chlorosulfonyl)-5-methylbenzoic acid
• 191483-49-5
• AKOS009041359
• 3-chlorosulfonyl-5-methylbenzoic acid
• DB-393982
• EN300-01846
• 851-646-2
• 3-(chlorosulfonyl)-5-methylbenzoicacid
• GS3071
• SCHEMBL11176169

• Inchi： 1S/C8H7ClO4S/c1-5-2-6(8(10)11)4-7(3-5)14(9,12)13/h2-4H,1H3,(H,10,11)
• InChI Key： ROAXDYSMBVWWDR-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(=O)O)C=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 233.9753576g/mol
• Monoisotopic Mass: 233.9753576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides